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Compound of Interest

Compound Name: 6-Iodoindoline

Cat. No.: B038274 Get Quote

For Immediate Release

Proper management and disposal of specialized chemical compounds are paramount to

ensuring laboratory safety and environmental protection. This document provides essential,

step-by-step guidance for the safe disposal of 6-iodoindoline, a halogenated organic

compound utilized in various research and development applications. Adherence to these

procedures is critical for minimizing risks and ensuring compliance with safety regulations.

I. Understanding the Hazard Profile of 6-
Iodoindoline
Before handling 6-iodoindoline, it is crucial to be fully aware of its associated hazards. This

compound is classified as hazardous, and understanding its properties is the first step toward

safe handling and disposal.

Key Hazards:

Acute Toxicity: Harmful if swallowed and toxic in contact with skin.

Eye Irritation: Causes serious eye irritation.

Environmental Hazard: Very toxic to aquatic life.
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Property Value Reference

Melting Point 51 - 54 °C (124 - 129 °F) Sigma-Aldrich

Boiling Point 253 - 254 °C (487 - 489 °F) Sigma-Aldrich

Log Pow
2.14 (Bioaccumulation is not

expected)
Sigma-Aldrich

Hazard Statements H302, H311, H319, H400 Sigma-Aldrich

Precautionary Codes

P264, P270, P273, P280,

P301+P312+P330,

P302+P352+P312,

P305+P351+P338,

P337+P313, P361+P364,

P391, P405

Sigma-Aldrich

II. Essential Personal Protective Equipment (PPE)
Due to the toxic nature of 6-iodoindoline, the use of appropriate personal protective

equipment is mandatory to prevent exposure.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Eye/Face Protection: Use safety glasses with side-shields or goggles. A face shield may be

necessary for splash-prone activities.

Skin and Body Protection: A lab coat is required. For larger quantities or in case of a spill, a

chemical-resistant apron or suit should be worn.

Respiratory Protection: If dusts are generated, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and particulates is necessary.

III. Step-by-Step Disposal Protocol
The disposal of 6-iodoindoline must be managed as hazardous waste, with a specific focus on

its classification as a halogenated organic compound.
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Step 1: Segregation and Containment

Waste Identification: All waste containing 6-iodoindoline, including contaminated lab

supplies (e.g., gloves, weighing papers, pipette tips), must be treated as hazardous waste.

Container Selection: Use a designated, leak-proof, and chemically compatible container for

collecting 6-iodoindoline waste. The container must have a secure, tight-fitting lid.

Segregation: This waste stream must be kept separate from non-hazardous waste and other

incompatible chemical waste streams. Do not mix with other waste to prevent dangerous

reactions.[1]

Step 2: Labeling

Clear Identification: The waste container must be clearly labeled with the words "Hazardous

Waste" and "Halogenated Organic Waste".[1]

Content Declaration: The label must also include the full chemical name, "6-Iodoindoline,"

and a clear indication of its hazards (e.g., "Toxic," "Environmental Hazard").

Step 3: Accumulation and Storage

Designated Area: Store the sealed waste container in a designated satellite accumulation

area within the laboratory.

Safe Storage Conditions: The storage area should be cool, dry, and well-ventilated. It must

be secure and away from sources of ignition and incompatible materials such as strong

oxidizing agents and acids.[2][3] Keep the container closed at all times except when adding

waste.

Step 4: Arranging for Disposal

Professional Disposal: Never dispose of 6-iodoindoline down the drain or in regular trash.

Contact EHS: Once the waste container is nearly full, contact your institution's Environmental

Health and Safety (EHS) department or a certified hazardous waste disposal contractor to

schedule a pickup.[1]
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Documentation: Ensure all necessary paperwork is completed for the waste pickup,

providing an accurate description of the waste.

IV. Emergency Procedures
In the event of accidental exposure or a spill, immediate action is critical.

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area

with plenty of water. Seek immediate medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention from an

ophthalmologist.[4]

Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a poison

control center or doctor immediately for treatment advice.[2]

Spill: In case of a spill, evacuate the area. Wearing appropriate PPE, contain the spill using

an inert absorbent material (e.g., sand, vermiculite). Collect the absorbed material into a

designated hazardous waste container. Ensure the area is well-ventilated. For large spills,

contact your institution's emergency response team.

Diagram 1: 6-Iodoindoline Disposal Workflow
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Caption: Workflow for the safe disposal of 6-Iodoindoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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